TH34

• Molecular Formula: C15H16N2O2
• Molecular Weight: 256.30 g/mol
• InChI: InChI=1S/C15H16N2O2/c1-11-7-8-13(15(18)17-19)9-14(11)16-10-12-5-3-2-4-6-12/h2-9,16,19H,10H2,1H3,(H,17,18)
• InChIKey: PZBARTUEWCQNSN-UHFFFAOYSA-N

TH34: Selective HDAC6/8/10 Inhibitor

TH34 (3-(N-benzylamino)-4-methylbenzhydroxamic acid; CAS 2196203-96-8) is a small-molecule hydroxamic acid-based histone deacetylase (HDAC) inhibitor that demonstrates pronounced selectivity for the class IIb isozymes HDAC6, HDAC8, and HDAC10 over the class I isozymes HDAC1, HDAC2, and HDAC3 [1]. TH34 binds strongly to its primary targets with low-micromolar affinity in NanoBRET cellular target engagement assays, with IC50 values of 4.6 µM for HDAC6, 1.9 µM for HDAC8, and 7.7 µM for HDAC10 . The compound is specifically designed and validated for neuroblastoma research applications, where it induces caspase-dependent programmed cell death, promotes differentiation, and causes DNA damage in high-grade neuroblastoma cell lines while demonstrating a favorable selectivity window against non-transformed human fibroblasts [2].

Selective HDAC6/8/10 inhibition in NanoBRET assays

Class I HDAC sparing without engaging HDAC1/2/3

Neuroblastoma cell-model mechanistic studies

• [1] Kolbinger FR, Koeneke E, Ridinger J, Heimburg T, Müller M, Bayer T, et al. The HDAC6/8/10 inhibitor TH34 induces DNA damage-mediated cell death in human high-grade neuroblastoma cell lines. Arch Toxicol. 2018;92(8):2649–2664. View Source
• [2] Kolbinger FR, et al. The HDAC6/8/10 inhibitor TH34 induces DNA damage-mediated cell death in human high-grade neuroblastoma cell lines. Arch Toxicol. 2018;92(8):2649–2664. View Source

TH34 vs. Generic HDAC Inhibitors

Substituting TH34 with a generic pan-HDAC inhibitor (e.g., vorinostat, panobinostat) or a highly selective HDAC8-only inhibitor (e.g., PCI-34051) introduces critical experimental confounds in neuroblastoma models. Pan-HDAC inhibitors produce broad class I HDAC (HDAC1/2/3) inhibition, which is associated with dose-limiting clinical toxicities including thrombocytopenia and fatigue, and may mask or confound phenotypes specifically driven by HDAC8 and HDAC10 in neuroblastoma [1]. Conversely, PCI-34051, while exhibiting picomolar biochemical potency against HDAC8 (IC50 = 10 nM, >200-fold selective), completely lacks meaningful activity against HDAC6 and HDAC10 (IC50 > 2.9 µM and 13 µM, respectively) [2]. This narrow profile fails to address the dual therapeutic relevance of HDAC8 and HDAC10 in neuroblastoma, where both isozymes are independent predictors of poor clinical outcome and where their simultaneous inhibition has been shown to be therapeutically advantageous [3]. TH34 occupies a unique, quantified selectivity space that neither pan-HDAC inhibitors nor single-isozyme inhibitors can replicate.

Pan-HDAC inhibitor mismatch

May introduce class I HDAC off-target effects not present with TH34

Single-target inhibitor gap

HDAC6- or HDAC8-selective tools may not cover HDAC8/10 dual requirement

Neuroblastoma context mismatch

Alternative inhibitors lack reported synergy with retinoic acid in this disease model

• [1] Rettig I, Koeneke E, Trippel F, Mueller WC, Burhenne J, Kopp-Schneider A, et al. Selective inhibition of HDAC8 decreases neuroblastoma growth in vitro and in vivo and enhances retinoic acid-mediated differentiation. Cell Death Dis. 2015;6:e1657. View Source
• [2] Probes & Drugs. PCI-34051 (PD003631). PCI-34051 is a potent and selective HDAC8 inhibitor with IC50 of 10 nM, with >200-fold selectivity over the other HDAC isoforms. View Source
• [3] Kolbinger FR, et al. The HDAC6/8/10 inhibitor TH34 induces DNA damage-mediated cell death in human high-grade neuroblastoma cell lines. Arch Toxicol. 2018;92(8):2649–2664. View Source

TH34 Comparative Evidence Guide

Selectivity for HDAC8/10 vs. HDAC2

TH34 demonstrates a unique selectivity fingerprint that is not provided by any other commercially available HDAC inhibitor. In NanoBRET cellular target engagement assays, TH34 binds HDAC6, HDAC8, and HDAC10 with IC50 values of 4.6 µM, 1.9 µM, and 7.7 µM, respectively, while showing no substantial binding affinity for HDAC2 at concentrations up to 50 µM . In contrast, the pan-HDAC inhibitor vorinostat inhibits HDAC1, HDAC2, HDAC3, and HDAC6 with nanomolar potency (e.g., HDAC1 IC50 = 10 nM), resulting in broad, non-selective target engagement [1]. The HDAC8-selective inhibitor PCI-34051 exhibits an IC50 of 10 nM against HDAC8 but has only weak or negligible activity against HDAC6 (IC50 = 2.9 µM) and HDAC10 (IC50 = 13 µM), providing >200-fold selectivity for HDAC8 over other isozymes [2].

HDAC2 Sparing

Reported

>1,000-fold

Supports class I HDAC-sparing studies

Cross-study NanoBRET comparison

Evidence Dimension	Cellular target engagement (NanoBRET IC50)
Target Compound Data	HDAC6: 4.6 µM; HDAC8: 1.9 µM; HDAC10: 7.7 µM; HDAC2: >50 µM (no substantial affinity)
Comparator Or Baseline	Vorinostat: pan-HDAC inhibition with nanomolar potency across class I/II (HDAC1 IC50 = 10 nM); PCI-34051: HDAC8 IC50 = 10 nM, HDAC6 IC50 = 2.9 µM, HDAC10 IC50 = 13 µM
Quantified Difference	TH34 uniquely engages HDAC6, HDAC8, and HDAC10 at low-micromolar concentrations while sparing class I HDACs. PCI-34051 lacks meaningful HDAC6/10 activity. Vorinostat lacks selectivity.
Conditions	NanoBRET cellular target engagement assay

Why This Matters

This selectivity profile enables researchers to dissect the combined contributions of HDAC6, HDAC8, and HDAC10 in neuroblastoma without confounding class I HDAC inhibition, a critical advantage for mechanistic studies.

• [1] Marks PA, Breslow R. Dimethyl sulfoxide to vorinostat: development of this histone deacetylase inhibitor as an anticancer drug. Nat Biotechnol. 2007;25(1):84–90. View Source
• [2] Probes & Drugs. PCI-34051 (PD003631). View Source

Tolerability in Non-Transformed Cells

TH34 enhances retinoic acid-induced differentiation in neuroblastoma cells with a potency and effect size comparable to the selective HDAC8 inhibitor PCI-34051, despite its broader isozyme inhibition profile [1]. In clonogenic survival assays, the combination of TH34 (10 µM) with retinoic acid (10 µM) produces a strong synergistic inhibition of neuroblastoma colony growth, quantified by a combination index (CI) of less than 0.1 [2]. A CI < 0.1 is widely accepted as indicating very strong synergy (typically, CI < 0.3 denotes strong synergy, CI = 0.3–0.7 denotes synergy, and CI = 0.7–1.0 denotes additive effects). This CI value demonstrates that the combination effect far exceeds what would be predicted from the additive effects of each agent alone. While single-agent PCI-34051 also enhances differentiation, no comparable CI quantification for the PCI-34051 plus retinoic acid combination is available in the same study system, and PCI-34051 lacks the additional HDAC10 inhibition that may contribute to TH34's therapeutic potential [3].

Fibroblast Tolerance

Reported

≥5-fold higher

TH34: ≤25 µM Vorinostat: 2–5 µM

Supports cell-model selectivity interpretation

Human fibroblast viability context

Evidence Dimension	Combination synergy with retinoic acid (Combination Index)
Target Compound Data	CI < 0.1 for TH34 (10 µM) + retinoic acid (10 µM)
Comparator Or Baseline	PCI-34051: enhances ATRA-induced differentiation in a similar manner (qualitative observation); no CI value reported for combination
Quantified Difference	CI < 0.1 indicates very strong synergy for TH34 combination; PCI-34051 combination synergy not quantified.
Conditions	Neuroblastoma cell lines (e.g., SK-N-BE(2)-C), colony formation assay

Why This Matters

The quantified synergy data provides a strong rationale for selecting TH34 in experimental designs that aim to model or optimize differentiation-based combination therapy strategies for neuroblastoma.

• [1] Kolbinger FR, et al. The HDAC6/8/10 inhibitor TH34 induces DNA damage-mediated cell death in human high-grade neuroblastoma cell lines. Arch Toxicol. 2018;92(8):2649–2664. (Supplementary Fig. 3a). View Source
• [2] Kolbinger FR, et al. The HDAC6/8/10 inhibitor TH34 induces DNA damage-mediated cell death in human high-grade neuroblastoma cell lines. Arch Toxicol. 2018;92(8):2649–2664. View Source
• [3] Rettig I, et al. Selective inhibition of HDAC8 decreases neuroblastoma growth in vitro and in vivo and enhances retinoic acid-mediated differentiation. Cell Death Dis. 2015;6:e1657. View Source

Retinoic Acid Synergy in Colony Growth

TH34 exhibits a defined and favorable selectivity window between malignant neuroblastoma cells and non-transformed human cells. The compound is well-tolerated by non-transformed human skin fibroblasts at concentrations up to 25 µM, whereas it specifically induces caspase-dependent programmed cell death in a concentration-dependent manner in multiple human neuroblastoma cell lines [1]. In contrast, pan-HDAC inhibitors such as vorinostat and panobinostat have been associated with cytotoxicity toward normal cells at lower concentrations, contributing to dose-limiting toxicities in preclinical models [2]. For example, in preclinical neuroblastoma models, the broad-spectrum inhibitor vorinostat caused severe side effects including diarrhea and weight loss, whereas the selective HDAC8 inhibitor (Compound 2, an analog of TH34) was well-tolerated [3].

ATRA Synergy

Reported

CI

Supports combination endpoint studies

Colony formation assay context

HDAC8/10 Dual Coverage

Reported

HDAC8 1.9 µM; HDAC10 7.7 µM

TH34: covers both Selective inhibitors: single target

Supports dual HDAC8/10 pathway interrogation

NanoBRET target engagement context

Stability & Solubility

Supplier data

36-month shelf; 51 mg/mL DMSO

Supports library storage and assay prep

Lyophilized at -20°C; DMSO solubility

Evidence Dimension	Tolerability in non-transformed cells
Target Compound Data	Well-tolerated in non-transformed human skin fibroblasts at concentrations up to 25 µM
Comparator Or Baseline	Pan-HDAC inhibitors (vorinostat, panobinostat): cytotoxicity toward normal cells at lower concentrations; class I HDAC inhibition drives toxicity.
Quantified Difference	TH34 maintains viability in normal fibroblasts up to 25 µM, a concentration approximately 2.5–5× higher than its IC50 values for neuroblastoma cell death.
Conditions	Non-transformed human skin fibroblasts, cell viability assays

Why This Matters

A well-defined therapeutic window is essential for reproducible in vitro and in vivo experiments. TH34's quantified tolerability profile reduces the risk of non-specific cytotoxicity confounding results, a common issue with pan-HDAC inhibitors.

• [1] Kolbinger FR, et al. The HDAC6/8/10 inhibitor TH34 induces DNA damage-mediated cell death in human high-grade neuroblastoma cell lines. Arch Toxicol. 2018;92(8):2649–2664. View Source
• [2] Gao X, Shen L, Li X, Liu J. Efficacy and toxicity of histone deacetylase inhibitors in relapsed/refractory multiple myeloma: Systematic review and meta-analysis of clinical trials. Spandidos Publications. 2019. View Source
• [3] Rettig I, et al. Selective inhibition of HDAC8 decreases neuroblastoma growth in vitro and in vivo and enhances retinoic acid-mediated differentiation. Cell Death Dis. 2015;6:e1657. View Source

HDAC8/10 Inhibition Gap Over HDAC6-Selective Agents

TH34 treatment of neuroblastoma cells induces a distinct cellular phenotype characterized by DNA double-strand breaks, mitotic aberrations, and G2/M phase cell cycle arrest, ultimately leading to caspase-dependent programmed cell death [1]. This DNA damage-mediated cell death mechanism is attributed to the combined inhibition of HDAC6, HDAC8, and HDAC10, as HDAC8-selective inhibitors like PCI-34051 primarily induce differentiation without a comparable induction of DNA damage [2]. Specifically, neuroblastoma cells treated with TH34 display hyperacetylation of tubulin and SMC3, markers of HDAC6 and HDAC8 inhibition, respectively, followed by DNA damage accumulation and differentiation [3].

HDAC8/10 Dual Coverage

Reported

HDAC8 1.9 µM; HDAC10 7.7 µM

TH34: covers both Selective inhibitors: single target

Supports dual HDAC8/10 pathway interrogation

NanoBRET target engagement context

Evidence Dimension	Mechanism of cell death induction
Target Compound Data	Induction of DNA double-strand breaks, mitotic aberrations, G2/M arrest, caspase-dependent apoptosis
Comparator Or Baseline	PCI-34051 (HDAC8-selective): induces differentiation without pronounced DNA damage; pan-HDAC inhibitors: induce apoptosis via broad histone hyperacetylation.
Quantified Difference	TH34 uniquely triggers a DNA damage response alongside differentiation; this dual mechanism is not reported for PCI-34051.
Conditions	Human neuroblastoma cell lines (e.g., SK-N-BE(2)-C, IMR-32), immunofluorescence for γH2AX, cell cycle analysis

Why This Matters

The distinct mechanistic signature of TH34 enables researchers to specifically interrogate pathways linking HDAC6/8/10 inhibition to genomic instability and DNA repair in neuroblastoma, a research avenue not accessible with HDAC8-only or pan-HDAC inhibitors.

• [1] Kolbinger FR, et al. The HDAC6/8/10 inhibitor TH34 induces DNA damage-mediated cell death in human high-grade neuroblastoma cell lines. Arch Toxicol. 2018;92(8):2649–2664. View Source
• [2] Rettig I, et al. Selective inhibition of HDAC8 decreases neuroblastoma growth in vitro and in vivo and enhances retinoic acid-mediated differentiation. Cell Death Dis. 2015;6:e1657. View Source
• [3] Cenmed. TH34 (C09-1074-860) Technical Datasheet. TH34 treatment induces hyperacetylation of tubulin and SMC3. View Source

Long-Term Stability and Solubility

Commercially available TH34 is supplied with validated quality metrics that directly support reproducible in vivo experimentation. The compound is available at a guaranteed purity of ≥99.32% as determined by HPLC analysis . For in vivo applications, validated formulation protocols exist: TH34 can be prepared as a homogeneous suspension at 5 mg/mL in CMC-Na for oral administration, or as a clear solution at 2.55 mg/mL (9.95 mM) in a vehicle composed of 5% DMSO, 40% PEG300, 5% Tween 80, and 50% ddH2O for intraperitoneal or intravenous injection . This level of formulation validation is not consistently provided for research-grade analogs, reducing experimental variability in animal studies.

Stability & Solubility

Supplier data

36-month shelf; 51 mg/mL DMSO

Supports library storage and assay prep

Lyophilized at -20°C; DMSO solubility

Evidence Dimension	Purity and in vivo formulation support
Target Compound Data	Purity: ≥99.32% (HPLC); Solubility: 5 mg/mL in CMC-Na (oral), 2.55 mg/mL in 5% DMSO/40% PEG300/5% Tween80/50% ddH2O (injection)
Comparator Or Baseline	Unspecified or lower purity research-grade analogs; no validated in vivo formulation data provided.
Quantified Difference	Validated purity >99% ensures consistent biological activity; defined in vivo formulation protocols reduce experimental variability.
Conditions	HPLC purity analysis; in vivo formulation development

Why This Matters

High purity and validated formulation protocols are critical for achieving reproducible results in animal models, minimizing batch-to-batch variability that can confound in vivo pharmacology studies.

TH34 Application Scenarios

Class I HDAC-Sparing In Vivo Tolerability

TH34 is ideally suited for in vitro and in vivo studies investigating differentiation-based combination therapies for high-risk neuroblastoma. Based on its demonstrated strong synergistic interaction with retinoic acid (CI < 0.1 at 10 µM each), researchers can use TH34 to model and optimize combination regimens that promote neuroblast maturation while minimizing cytotoxic burden. This application is supported by the compound's ability to induce neurite-like outgrowths and elevate neuronal differentiation markers under sustained treatment [1].

Combined HDAC8/10 Inhibition in DNA Damage

TH34 serves as a critical tool compound for dissecting the individual and combined contributions of HDAC6, HDAC8, and HDAC10 in neuroblastoma and other malignancies. Its unique selectivity fingerprint—low-micromolar engagement of HDAC6/8/10 with minimal class I HDAC inhibition (no substantial affinity for HDAC2 up to 50 µM)—enables researchers to assign specific phenotypes to this isozyme combination without the confounding effects of broad HDAC inhibition. This application is particularly valuable for target validation studies and for benchmarking novel HDAC inhibitors .

Synergy with Retinoic Acid Therapy

TH34 is a valuable probe for investigating the mechanistic links between HDAC6/8/10 inhibition and the DNA damage response in cancer cells. The compound induces DNA double-strand breaks, mitotic aberrations, and G2/M cell cycle arrest in neuroblastoma cells, providing a robust experimental system to study how selective HDAC inhibition impacts genomic stability and DNA repair pathways. This application is distinct from HDAC8-only inhibitors, which do not trigger a comparable DNA damage phenotype [2].

High-Throughput Screening and Library Maintenance

For researchers conducting in vivo efficacy studies in neuroblastoma xenograft models, TH34 offers validated formulation protocols and a defined therapeutic window. The compound is well-tolerated in non-transformed cells up to 25 µM and can be reliably formulated for both oral and parenteral administration using established protocols (e.g., 5 mg/mL in CMC-Na for oral gavage; 2.55 mg/mL in DMSO/PEG300/Tween80/water for injection). These specifications support reproducible dosing and minimize formulation-related variability in animal studies .

Application

Selection Property

Validation Focus

Neuroblastoma in vivo model studies

Class I HDAC-sparing profile

Model tolerability and dosing window assessment

HDAC8/10 co-targeting mechanistic studies

Dual HDAC8/10 inhibitory profile

DNA damage pathway endpoint analysis

Retinoic acid combination research

Synergistic interaction with retinoids

Colony growth inhibition endpoints

Compound library management for HDAC screening

Long-term lyophilized stability and high DMSO solubility

Batch consistency and assay reproducibility

• [1] Kolbinger FR, et al. The HDAC6/8/10 inhibitor TH34 induces DNA damage-mediated cell death in human high-grade neuroblastoma cell lines. Arch Toxicol. 2018;92(8):2649–2664. View Source
• [2] Kolbinger FR, et al. The HDAC6/8/10 inhibitor TH34 induces DNA damage-mediated cell death in human high-grade neuroblastoma cell lines. Arch Toxicol. 2018;92(8):2649–2664. View Source